Cas no 201151-04-4 (Benzoic acid, 2-methoxy-4-(1-methylethyl)-)

Benzoic acid, 2-methoxy-4-(1-methylethyl)- structure
201151-04-4 structure
Product Name:Benzoic acid, 2-methoxy-4-(1-methylethyl)-
CAS No:201151-04-4
MF:C11H14O3
MW:194.227063655853
CID:1391551
PubChem ID:12613737
Update Time:2025-04-20

Benzoic acid, 2-methoxy-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-methoxy-4-(1-methylethyl)-
    • 2-methoxy-4-propan-2-ylbenzoic acid
    • 4-isopropyl-2-methoxybenzoic acid
    • DA-39275
    • HALHCELYOHCVNB-UHFFFAOYSA-N
    • GS2789
    • DTXSID30504384
    • 2-Methoxy-4-(propan-2-yl)benzoic acid
    • 2-methoxy-4-iso-propyl benzoic acid
    • A1-41227
    • SCHEMBL2493749
    • 201151-04-4
    • Inchi: 1S/C11H14O3/c1-7(2)8-4-5-9(11(12)13)10(6-8)14-3/h4-7H,1-3H3,(H,12,13)
    • InChI Key: HALHCELYOHCVNB-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=O)O)C=CC(=C1)C(C)C

Computed Properties

  • Exact Mass: 194.09432
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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